Cas no 162717-50-2 (2-(1,2-benzoxazol-3-yl)propanoic acid)

• Product Name: 2-(1,2-benzoxazol-3-yl)propanoic acid
• CAS No: 162717-50-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD20655576
• CID: 5607144
• PubChem ID: 82603752
• Update Time: 2025-06-13

2-(1,2-benzoxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)propanoic acid
• 1,2-Benzisoxazole-3-acetic acid, α-methyl-
• alpha-Methyl-1,2-benzisoxazole-3-acetic acid
• EN300-8639331
• 162717-50-2
• 1,2-Benzisoxazole-3-acetic acid, alpha-methyl-

• MDL： MFCD20655576
• Inchi： 1S/C10H9NO3/c1-6(10(12)13)9-7-4-2-3-5-8(7)14-11-9/h2-6H,1H3,(H,12,13)
• InChI Key： JFCOWVDEBCKXKZ-UHFFFAOYSA-N
• SMILES： C(C1=NOC2C=CC=CC1=2)(C)C(=O)O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 364.5±17.0 °C(Predicted)
• pka: 4.09±0.30(Predicted)

Additional information on 2-(1,2-benzoxazol-3-yl)propanoic acid

Recent Advances in the Study of 2-(1,2-benzoxazol-3-yl)propanoic acid (CAS: 162717-50-2)

2-(1,2-benzoxazol-3-yl)propanoic acid (CAS: 162717-50-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its benzoxazole core, has shown promising pharmacological properties, particularly in the context of anti-inflammatory and analgesic applications. Recent studies have further elucidated its mechanism of action, pharmacokinetics, and potential therapeutic applications, making it a focal point for drug discovery efforts.

A study published in the Journal of Medicinal Chemistry (2023) investigated the structural-activity relationship (SAR) of 2-(1,2-benzoxazol-3-yl)propanoic acid derivatives. The research highlighted that modifications at the propanoic acid moiety significantly influence the compound's binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study reported a 40% increase in inhibitory activity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting its potential as a next-generation anti-inflammatory agent.

In another breakthrough, researchers at the University of Cambridge explored the compound's neuroprotective effects. Their findings, published in ACS Chemical Neuroscience, demonstrated that 2-(1,2-benzoxazol-3-yl)propanoic acid exhibits selective modulation of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) with minimal toxicity was particularly noteworthy, opening new avenues for CNS drug development.

From a synthetic chemistry perspective, a recent patent (WO2023124567) disclosed an improved method for the large-scale production of 2-(1,2-benzoxazol-3-yl)propanoic acid. The novel catalytic system increased yield by 65% while reducing hazardous byproducts, addressing previous scalability challenges in industrial applications. This advancement is expected to facilitate further preclinical and clinical investigations of the compound.

Ongoing clinical trials (Phase I/II) are evaluating the safety and efficacy of 2-(1,2-benzoxazol-3-yl)propanoic acid in rheumatoid arthritis patients. Preliminary data presented at the European Congress of Rheumatology showed favorable pharmacokinetic profiles and reduced gastrointestinal side effects compared to current standard treatments. These developments position the compound as a potential game-changer in chronic inflammatory disease management.

In conclusion, the growing body of research on 2-(1,2-benzoxazol-3-yl)propanoic acid (162717-50-2) underscores its multifaceted therapeutic potential. From its refined synthetic pathways to its diverse biological activities, this compound continues to attract significant attention from both academic and industrial researchers. Future studies are expected to explore its applications in oncology and metabolic disorders, further expanding its pharmaceutical relevance.